Cas no 1522259-29-5 (1-(4-bromo-3-fluorophenyl)methyl-1H-imidazol-2-amine)

• Product Name: 1-(4-bromo-3-fluorophenyl)methyl-1H-imidazol-2-amine
• CAS No: 1522259-29-5
• MF: C₁₀H₉BrFN₃
• MW: 270.100964307785
• CID: 5967848
• PubChem ID: 81446912
• Update Time: 2025-06-30

1-(4-bromo-3-fluorophenyl)methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3-fluorophenyl)methyl-1H-imidazol-2-amine
• AKOS020024987
• EN300-1111410
• 1522259-29-5
• 1-[(4-bromo-3-fluorophenyl)methyl]-1H-imidazol-2-amine

• Inchi： 1S/C10H9BrFN3/c11-8-2-1-7(5-9(8)12)6-15-4-3-14-10(15)13/h1-5H,6H2,(H2,13,14)
• InChI Key： JDPSPHDGBOUZHW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)CN1C=CN=C1N

Computed Properties

• Exact Mass: 268.99639g/mol
• Monoisotopic Mass: 268.99639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(4-bromo-3-fluorophenyl)methyl-1H-imidazol-2-amine

Introduction to 1-(4-bromo-3-fluorophenyl)methyl-1H-imidazol-2-amine (CAS No. 1522259-29-5)

1-(4-bromo-3-fluorophenyl)methyl-1H-imidazol-2-amine, identified by its CAS number CAS No. 1522259-29-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the synthesis of novel therapeutic agents.

The structural framework of 1-(4-bromo-3-fluorophenyl)methyl-1H-imidazol-2-amine consists of a benzene ring substituted with both bromine and fluorine atoms, which are key features that contribute to its reactivity and interaction with biological targets. The presence of these halogen atoms enhances the molecule's ability to participate in various chemical reactions, making it a valuable intermediate in organic synthesis.

In recent years, there has been a growing interest in imidazole derivatives due to their broad spectrum of biological activities. The imidazole core in 1-(4-bromo-3-fluorophenyl)methyl-1H-imidazol-2-amine is particularly noteworthy, as it is known to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. These properties have prompted extensive research into developing new derivatives that can be used as lead compounds for drug discovery.

One of the most compelling aspects of this compound is its potential in the development of targeted therapies. The benzene ring with bromine and fluorine substituents allows for selective binding to specific biological targets, which is crucial for minimizing side effects and improving therapeutic efficacy. This selectivity has made 1-(4-bromo-3-fluorophenyl)methyl-1H-imidazol-2-amine a subject of interest in the design of small-molecule drugs.

The pharmaceutical industry has been exploring various synthetic routes to optimize the production of 1-(4-bromo-3-fluorophenyl)methyl-1H-imidazol-2-amine. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance yield and purity. These methods not only improve the efficiency of synthesis but also reduce the environmental impact by minimizing waste and byproducts.

In addition to its synthetic significance, 1-(4-bromo-3-fluorophenyl)methyl-1H-imidazol-2-amine has shown promise in preclinical studies. Researchers have been investigating its potential as a precursor for drugs targeting neurological disorders, including Alzheimer's disease and Parkinson's disease. The imidazole moiety is particularly relevant here, as it has been found to interact with enzymes and receptors involved in these conditions.

The role of fluorine in medicinal chemistry cannot be overstated. The presence of fluorine atoms in 1-(4-bromo-3-fluorophenyl)methyl-1H-imidazol-2-amine contributes to its metabolic stability and bioavailability, which are critical factors for drug efficacy. Fluorinated compounds often exhibit improved pharmacokinetic properties, making them more suitable for clinical use.

Ongoing research continues to uncover new applications for 1-(4-bromo-3-fluorophenyl)methyl-1H-imidazol-2-amine. Studies are being conducted to explore its potential in antiviral therapies, where the unique structural features of the compound may offer advantages over existing treatments. The versatility of this molecule makes it a valuable asset in the pharmaceutical arsenal.

The synthesis and application of 1-(4-bromo-3-fluorophenyl)methyl-1H-imidazol-2-am

The future prospects for this compound are promising, with ongoing studies aimed at expanding its therapeutic potential. As research progresses, it is expected that new derivatives will be developed, further enhancing their utility in drug design and discovery.

In conclusion, 1-(^{CAS No. 1522259- 29- 5CAS No. 1522259- 29- 5CAS No. 1522259- 29- 5(CAS No. 1522259- 29- 5) holds significant promise as a versatile intermediate in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable compound for researchers and drug developers alike.}